Cas no 22132-48-5 (Carbonochloridic acid, 3-(chloromethyl)phenyl ester)

• Product Name: Carbonochloridic acid, 3-(chloromethyl)phenyl ester
• CAS No: 22132-48-5
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 2836355
• PubChem ID: 11321684
• Update Time: 2025-04-21

Carbonochloridic acid, 3-(chloromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID70462277
• Carbonochloridic acid, 3-(chloromethyl)phenyl ester
• SCHEMBL5665727
• 3-chloromethylphenyl chloroformate
• 22132-48-5
• HTKPPYYBNUEPML-UHFFFAOYSA-N

• Inchi： 1S/C8H6Cl2O2/c9-5-6-2-1-3-7(4-6)12-8(10)11/h1-4H,5H2
• InChI Key： HTKPPYYBNUEPML-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)OC(=O)Cl

Computed Properties

• Exact Mass: 203.9744848g/mol
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides